2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine

• IUPAC Name: 4-(2-methylsulfanylthieno[2,3-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C11H13N3OS2/c1-16-11-12-9(14-3-5-15-6-4-14)8-2-7-17-10(8)13-11/h2,7H,3-6H2,1H3
• InChI Key: NLUSAENTFBPWFN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=C2C=CSC2=N1)N3CCOCC3
• Molecular Formula: C11H13N3OS2
• DSSTOX Substance ID: DTXSID801206540
• Molecular Weight: 267.4 g/mol
• CAS No.: 383146-87-0

Description

Pyrido[2,3-d]pyrimidines are a class of compounds that have shown a therapeutic interest. They have a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines often involves the use of 5-acetyl-4-aminopyrimidines. The synthetic protocols to prepare these pyridopyrimidine derivatives have been covered in various studies.

Molecular Structure Analysis

The molecular structure of pyrido[2,3-d]pyrimidines can be analyzed using various techniques. For example, the crystal structure analysis of representative compounds along with hydrogen bonding patterns and molecular arrangement present within the molecule is described.

Chemical Reactions Analysis

The chemical reactions involving pyrido[2,3-d]pyrimidines can be complex. For instance, when heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrido[2,3-d]pyrimidines can vary depending on the specific compound. For instance, 7-Ethyl-4-(methylsulfanyl)-2-phenylpyrido[2,3-d]-pyrimidin-5(8 H)-one is a colorless solid with a melting point of 263–265°C.

Mechanism of Action

Target of Action

The primary targets of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine are various cancer-related proteins, including tyrosine kinase, extracellular regulated protein kinases – ABL kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, BCR-ABL, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, KRAS and fibroblast growth factor receptors . These targets play crucial roles in cell growth, proliferation, and survival, making them key targets in cancer treatment.

Mode of Action

This compound interacts with its targets by binding to their active sites, thereby inhibiting their function . This interaction results in the suppression of the stimulating effects of certain compounds on the adenylyl cyclase activity .

Biochemical Pathways

The compound affects several biochemical pathways related to cell growth and survival. By inhibiting the aforementioned targets, it disrupts the signaling pathways they are involved in, leading to the suppression of tumor growth .

Pharmacokinetics

Its lipophilic nature suggests that it can easily diffuse into cells .

Result of Action

The molecular and cellular effects of this compound’s action include the inhibition of cell growth and proliferation, and potentially the induction of cell death . These effects are primarily due to the compound’s ability to inhibit key proteins involved in these processes.

Advantages and Limitations for Lab Experiments

2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine has several advantages for lab experiments. It is a well-characterized compound with a known mechanism of action, making it a useful tool for studying Parkinson's disease and other neurological disorders. Additionally, this compound has been shown to have anti-cancer properties, making it a potential candidate for cancer drug development. However, this compound also has limitations for lab experiments. It is a toxic compound that requires careful handling and disposal. Additionally, the conversion of this compound to MPP+ is not well-controlled, leading to variability in experimental results.

Future Directions

There are several future directions for research on 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine. One area of focus is the development of new this compound derivatives with improved efficacy and selectivity. Additionally, researchers are investigating the use of this compound as a tool for studying other neurological disorders, such as Alzheimer's disease and Huntington's disease. Finally, there is ongoing research into the potential anti-cancer properties of this compound and its derivatives, with the goal of developing new cancer therapies.

Scientific Research Applications

2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine has been studied for its potential applications in a variety of scientific fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been used as a tool to study Parkinson's disease. This compound is converted into a toxic metabolite, MPP+, which selectively destroys dopaminergic neurons in the substantia nigra, leading to Parkinson's-like symptoms in animal models. This compound has also been studied for its potential anti-cancer properties. This compound has been shown to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been used as a starting point for the development of new drugs. Several this compound derivatives have been synthesized and tested for their potential therapeutic applications.

Safety and Hazards

The safety and hazards associated with pyrido[2,3-d]pyrimidines can also vary. For example, 4-Chloro-2-(methylthio)pyrimidine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It causes severe skin burns and eye damage and may cause respiratory irritation.